Cas no 441288-60-4 (6-pentyl-6H-indolo2,3-bquinoxaline)

• Product Name: 6-pentyl-6H-indolo2,3-bquinoxaline
• CAS No: 441288-60-4
• MF: C₁₉H₁₉N₃
• MW: 289.374264001846
• CID: 6211076
• PubChem ID: 1561635
• Update Time: 2025-07-22

6-pentyl-6H-indolo2,3-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-pentyl-6H-indolo2,3-bquinoxaline
• SR-01000438942
• SR-01000438942-1
• Z57102023
• F0798-0143
• 6-pentyl-6H-indolo[2,3-b]quinoxaline
• 441288-60-4
• 6-pentylindolo[3,2-b]quinoxaline
• EU-0005567
• AKOS001187443
• HMS1610M20

• Inchi： 1S/C19H19N3/c1-2-3-8-13-22-17-12-7-4-9-14(17)18-19(22)21-16-11-6-5-10-15(16)20-18/h4-7,9-12H,2-3,8,13H2,1H3
• InChI Key： LJLZGRZJMJALKP-UHFFFAOYSA-N
• SMILES： N1(C2C(C3C=CC=CC1=3)=NC1C=CC=CC=1N=2)CCCCC

Computed Properties

• Exact Mass: 289.157897619g/mol
• Monoisotopic Mass: 289.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-pentyl-6H-indolo2,3-bquinoxaline

Introduction to 6-pentyl-6H-indolo[2,3-b]quinoxaline (CAS No. 441288-60-4)

6-pentyl-6H-indolo[2,3-b]quinoxaline, identified by its Chemical Abstracts Service (CAS) number 441288-60-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indoloquinoxalines, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a pentyl substituent at the 6-position of the indoloquinoxaline core introduces unique electronic and steric properties, making it a subject of intense research interest.

The indoloquinoxaline scaffold is a privileged structure in drug discovery, exhibiting a wide spectrum of biological functions including antimicrobial, anti-inflammatory, and anticancer activities. The fusion of an indole ring with a quinoxaline moiety creates a rigid aromatic system with potential for strong binding interactions with biological targets. In particular, 6-pentyl-6H-indolo[2,3-b]quinoxaline has been studied for its pharmacological profile, with investigations focusing on its interaction with enzymes and receptors involved in disease pathways.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 6-pentyl-6H-indolo[2,3-b]quinoxaline, allowing for more comprehensive structural-activity relationship (SAR) studies. The synthesis typically involves multi-step reactions, including cyclization and functional group transformations, to construct the indoloquinoxaline core. The pentyl group not only influences the compound's solubility and metabolic stability but also modulates its binding affinity to biological targets.

In the realm of medicinal chemistry, 6-pentyl-6H-indolo[2,3-b]quinoxaline has been explored for its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Preclinical studies have demonstrated that this compound can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumor cells. The quinoxaline moiety is particularly noteworthy for its ability to engage with ATP-binding sites in enzymes, offering a promising scaffold for developing kinase inhibitors.

Moreover, the indole component of 6-pentyl-6H-indolo[2,3-b]quinoxaline contributes to its anti-inflammatory properties. Indole derivatives are well-documented for their ability to modulate immune responses by interacting with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs). This dual functionality makes 6-pentyl-6H-indolo[2,3-b]quinoxaline a compelling candidate for therapeutic intervention in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Investigations into the pharmacokinetic properties of 6-pentyl-6H-indolo[2,3-b]quinoxaline have revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The pentyl substituent appears to enhance oral bioavailability while also influencing metabolic clearance rates. These findings are crucial for optimizing dosing regimens and predicting clinical efficacy. Additionally, computational modeling studies have been employed to predict binding affinities and identify potential drug-like properties of this compound.

The synthetic accessibility of 6-pentyl-6H-indolo[2,3-b]quinoxaline has also facilitated its use as a building block for designing novel derivatives with enhanced biological activity. By modifying other positions on the indoloquinoxaline core or introducing additional functional groups, researchers can fine-tune the pharmacological profile to target specific disease indications more effectively. This flexibility underscores the versatility of this scaffold in drug development.

Emerging research suggests that 6-pentyl-6H-indolo[2,3-b]quinoxaline may exhibit additional therapeutic benefits beyond its primary modes of action. For instance, studies have indicated potential neuroprotective effects due to its ability to inhibit oxidative stress-related pathways. This opens up avenues for exploring its utility in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of 6-pentyl-6H-indolo[2,3-b]quinoxaline into a clinical candidate involves rigorous testing to assess safety and efficacy. Preclinical toxicology studies have been conducted to evaluate potential side effects and determine safe dosage ranges. These studies are essential for advancing the compound into human trials where it can be evaluated for therapeutic efficacy in patients.

In conclusion, 6-pentyl-6H-indolo[2,3-b]quinoxaline (CAS No. 441288-60-4) represents a structurally intriguing molecule with significant promise in pharmaceutical applications. Its unique combination of biological activities and favorable pharmacokinetic properties makes it an attractive candidate for further development. As research continues to uncover new therapeutic uses for indoloquinoxalines, this compound will likely remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.